Cas no 35207-75-1 (Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester)

Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester Properties

Names and Identifiers

• Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester
• (E)-2-diazonio-1,3-bis[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-en-1-olate
• 2-diazo-1,3-bis(1,1-dimethylethyl) ester
• Diazomalonsaeure-di-t-butylester
• Diazomalonsaeure-di-tert-butylester
• di-t-butyl 2-diazomalonate
• di-t-butyl diazomalonate
• di-t-butyl-2-diazomalonate
• di-tert-butyl diazomalonate
• NSC138650
• 1,3-DI-TERT-BUTYL 2-DIAZOPROPANEDIOATE
• SCHEMBL7786553
• DTXSID60450966
• NSC-138650
• ditert-butyl 2-diazopropanedioate
• EN300-6504431
• NSC 138650
• (1E)-1,3-Di-tert-butoxy-2-diazonio-3-oxoprop-1-en-1-olate
• RXYMTVAHQNMICF-UHFFFAOYSA-N
• 35207-75-1
• +Expand

• InChIKey： RNWORUQXFQLANH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19N2O4/c1-10(2,3)16-8(14)7(13-12)9(15)17-11(4,5)6/h12H,1-6H3/q+1
• SMILES： N=[N+]=C(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.13457
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 242.12665706g/mol
• Heavy Atom Count: 17
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• LogP: 1.42166
• PSA: 86.74